Cas no 1370535-21-9 (1H-Benzotriazole-5,6-diamine)
1H-Benzotriazole-5,6-diamine structure
Product Name:1H-Benzotriazole-5,6-diamine
CAS No:1370535-21-9
MF:C6H7N5
MW:149.153279542923
CID:2120657
Update Time:2023-11-19
1H-Benzotriazole-5,6-diamine Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzotriazole-5,6-diamine
- CID 91618747
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- Inchi: 1S/C6H7N5/c7-3-1-5-6(2-4(3)8)10-11-9-5/h1-2H,7-8H2,(H,9,10,11)
- InChI Key: JQFKJGABKZMFOZ-UHFFFAOYSA-N
- SMILES: N1=C2C=C(C(=CC2=NN1)N)N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 134
- Topological Polar Surface Area: 93.6
Experimental Properties
- Density: 1.605±0.06 g/cm3(Predicted)
- Boiling Point: 555.8±30.0 °C(Predicted)
- pka: 10.01±0.40(Predicted)
1H-Benzotriazole-5,6-diamine Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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